Cas no 1339202-50-4 (2-hydroxy-2-(pyrazin-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-(pyrazin-2-yl)propanoic acid
• CAS No: 1339202-50-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD19672251
• CID: 5178637
• Update Time: 2025-05-26

2-hydroxy-2-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• α-Hydroxy-α-methyl-2-pyrazineacetic acid (ACI)
• 2-Pyrazineacetic acid, α-hydroxy-α-methyl- (ACI)
• 2-hydroxy-2-(pyrazin-2-yl)propanoic acid

• MDL： MFCD19672251
• Inchi： 1S/C7H8N2O3/c1-7(12,6(10)11)5-4-8-2-3-9-5/h2-4,12H,1H3,(H,10,11)
• InChI Key： LDWCWWXIANWNFI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1C=NC=CN=1)O)O

Additional information on 2-hydroxy-2-(pyrazin-2-yl)propanoic acid

Introduction to 2-hydroxy-2-(pyrazin-2-yl)propanoic acid (CAS No. 1339202-50-4)

2-hydroxy-2-(pyrazin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1339202-50-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a hydroxyl group and a pyrazine substituent, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The unique arrangement of functional groups in this compound makes it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents.

The structural framework of 2-hydroxy-2-(pyrazin-2-yl)propanoic acid consists of a propanoic acid backbone modified with a hydroxyl group at the second carbon and a pyrazine ring attached to the same carbon. This configuration imparts both acidic and basic characteristics to the molecule, depending on the pH environment, which can be exploited in various biochemical interactions. The presence of the pyrazine ring introduces additional reactivity, making it a potential scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in heterocyclic compounds like pyrazine derivatives due to their wide range of biological activities. 2-hydroxy-2-(pyrazin-2-yl)propanoic acid is no exception, as studies have begun to uncover its potential in modulating various cellular pathways. For instance, research has suggested that this compound may interact with enzymes and receptors involved in inflammation and oxidative stress, making it a promising candidate for developing anti-inflammatory and antioxidant therapies.

One of the most compelling aspects of 2-hydroxy-2-(pyrazin-2-yl)propanoic acid is its role as a building block in medicinal chemistry. The combination of hydroxyl and carboxylic acid functionalities allows for easy derivatization, enabling chemists to generate libraries of analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. Furthermore, the pyrazine moiety can serve as a recognition element for target proteins, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the importance of 2-hydroxy-2-(pyrazin-2-yl)propanoic acid in virtual screening processes. Molecular docking studies have demonstrated that this compound can bind effectively to several pharmacologically relevant targets, including kinases and transcription factors. These findings provide a strong rationale for further experimental validation of its biological activity. Additionally, computational modeling has been used to predict optimal conditions for synthesizing derivatives with enhanced potency and reduced toxicity.

The synthesis of 2-hydroxy-2-(pyrazin-2-yl)propanoic acid presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the pyrazine ring efficiently. Furthermore, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

In conclusion, 2-hydroxy-2-(pyrazin-2-yl)propanoic acid (CAS No. 1339202-50-4) represents a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents. As ongoing research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.